Cas no 255875-61-7 (Benzoic acid,3,4,5-trifluoro-, radical ion(1-) (9CI))

• Product Name: Benzoic acid,3,4,5-trifluoro-, radical ion(1-) (9CI)
• CAS No: 255875-61-7
• MF: C₇H₃F₃O₂
• MW: 176.092732667923
• CID: 254346
• PubChem ID: 853154
• Update Time: 2025-04-19

Benzoic acid,3,4,5-trifluoro-, radical ion(1-) (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3,4,5-trifluoro-, radical ion(1-) (9CI)
• 3,4,5-TRIFLUOROBENZOIC ACID
• BUTTPARK 30\01-46
• RARECHEM AL BO 0682
• 255875-61-7
• EN300-68819
• SY022899
• AS-14504
• VJMYKESYFHYUEQ-UHFFFAOYSA-N
• InChI=1/C7H3F3O2/c8-4-1-3(7(11)12)2-5(9)6(4)10/h1-2H,(H,11,12
• 3,4,5-trifluoro-benzoic acid
• CS-W001340
• FT-0602378
• DTXSID50357399
• 3,4,5-Trifluorobenzoicacid
• AKOS005614418
• 121602-93-5
• 3,4,5-Trifluorobenzoic acid, 98%
• J-511109
• Z1080514246
• AC-4010
• MFCD00074962
• AM61303
• Benzoic acid, 3,4,5-trifluoro-
• 3,4,5-trifluoro benzoic acid
• T1640
• SCHEMBL221480

• Inchi： 1S/C7H3F3O2/c8-4-1-3(7(11)12)2-5(9)6(4)10/h1-2H,(H,11,12)
• InChI Key： VJMYKESYFHYUEQ-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C(=O)O)C=1)F)F

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 176.00851382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Melting Point: 97-99 °C(lit.)
• PSA: 52.54

Benzoic acid,3,4,5-trifluoro-, radical ion(1-) (9CI) Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Risk Phrases：36/37/38
• Safety Term：R26;R37/39